Cas no 40889-24-5 (4-chloro-6-phenylpyrimidine-5-carbonitrile)

4-chloro-6-phenylpyrimidine-5-carbonitrile structure
40889-24-5 structure
Product Name:4-chloro-6-phenylpyrimidine-5-carbonitrile
CAS No:40889-24-5
MF:C11H6ClN3
MW:215.638440608978
CID:1512982
PubChem ID:824686
Update Time:2025-04-21

4-chloro-6-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-6-phenylpyrimidine-5-carbonitrile
    • AC1LGO3W
    • CTK7C6500
    • MolPort-003-801-178
    • SBB095161
    • AG-C-02952
    • AC-907
    • 4-Chloro-6-phenyl-5-pyrimidine carbonitrile
    • AC-907/34128029
    • DTXSID00356473
    • 40889-24-5
    • 4-chloro-6-phenyl-5-pyrimidinecarbonitrile
    • Inchi: 1S/C11H6ClN3/c12-11-9(6-13)10(14-7-15-11)8-4-2-1-3-5-8/h1-5,7H
    • InChI Key: BFQQETAXLWKTMY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C2C=CC=CC=2)=NC=N1

Computed Properties

  • Exact Mass: 215.0250249g/mol
  • Monoisotopic Mass: 215.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
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